7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-8-((2-morpholinoethyl)amino)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-3-methyl-8-(2-morpholin-4-ylethylamino)purine-2,6-dione
• InChI: InChI=1S/C23H32N6O5/c1-3-16-5-4-6-18(13-16)34-15-17(30)14-29-19-20(27(2)23(32)26-21(19)31)25-22(29)24-7-8-28-9-11-33-12-10-28/h4-6,13,17,30H,3,7-12,14-15H2,1-2H3,(H,24,25)(H,26,31,32)
• InChI Key: IVBXSBQHXACKIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCN4CCOCC4)N(C(=O)NC3=O)C)O
• Molecular Formula: C23H32N6O5
• Molecular Weight: 472.5 g/mol

Description

7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-8-((2-morpholinoethyl)amino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H32N6O5 and its molecular weight is 472.546. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Research

Compounds structurally related to the specified chemical, particularly those with purine-2,6-dione moieties and morpholinoethylamino groups, have been synthesized and evaluated for their cardiovascular effects. For instance, derivatives with 8-alkylamino substitutions on a purine-2,6-dione scaffold have shown significant antiarrhythmic and hypotensive activities, indicating their potential as therapeutic agents in cardiovascular diseases. These findings suggest the applicability of our compound of interest in cardiovascular research, given its structural similarities (Chłoń-Rzepa et al., 2004).

Polymer Science

Morpholine derivatives, particularly those involving morpholine-2,5-dione, have been explored in polymer science for the ring-opening polymerization to synthesize poly(ester amides). These polymers exhibit desirable properties for biomedical applications, including drug delivery systems. The involvement of morpholine and purine moieties in the compound under discussion may offer unique opportunities in designing novel polymers with specific mechanical and degradation properties (Feng et al., 2000).

Antimicrobial and Antifungal Agents

Research on purine derivatives, including those with structural elements similar to our compound, has shown promising antimicrobial and antifungal activities. This indicates the potential of such compounds in developing new therapeutic agents against infectious diseases. The pharmacological profiles of these derivatives underscore the importance of exploring the biological activities of complex molecules like the one for antimicrobial purposes (Ivanchenko, 2018).

Antioxidant Activity

The study of N-aminomethyl derivatives of compounds with morpholine and purine components has revealed antioxidant properties. Such activity is crucial for mitigating oxidative stress, a factor in many chronic diseases, including cancer and neurodegenerative disorders. This research avenue might benefit from further exploration of the compound of interest for its potential antioxidant capabilities (Hakobyan et al., 2020).